2-(4-chlorophenoxy)-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H17ClN4O3/c1-28-21-11-10-19-24-18(12-26(19)25-21)14-2-6-16(7-3-14)23-20(27)13-29-17-8-4-15(22)5-9-17/h2-12H,13H2,1H3,(H,23,27)
• InChI Key: RGILRFAJHNLIGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NC(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C21H17ClN4O3
• Molecular Weight: 408.8 g/mol

Description

2-(4-chlorophenoxy)-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of imidazo[1,2-b]pyridazine derivatives and has been shown to exhibit a range of biological activities that make it a promising candidate for further investigation.

Scientific Research Applications

Environmental Remediation

The structural similarity of this compound to other chlorophenoxy compounds suggests potential use in environmental remediation. . The compound’s ability to form stable bonds with organic frameworks could be utilized to remove contaminants from water bodies.

Analytical Chemistry

. The compound could serve as a synthetic intermediate or a marker for detecting the presence of specific metabolites in biological samples.

Agrochemical Research

. The compound’s molecular structure could be modified to enhance its activity against a range of fungal pathogens affecting crops.